Cas no 700870-66-2 (Butanoic acid,[(3S)-1-ethyl-3-piperidinyl]methyl ester)

• Product Name: Butanoic acid,[(3S)-1-ethyl-3-piperidinyl]methyl ester
• CAS No: 700870-66-2
• MF: C₁₂H₂₃NO₂
• MW: 213.316523790359
• CID: 557228
• PubChem ID: 45095093
• Update Time: 2025-04-19

Butanoic acid,[(3S)-1-ethyl-3-piperidinyl]methyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,[(3S)-1-ethyl-3-piperidinyl]methyl ester
• Butanoic acid, [(3S)-1-ethyl-3-piperidinyl]methyl ester (9CI)
• 700870-66-2
• [(3S)-1-Ethyl-3-piperidinyl]methyl butyrate

• Inchi： 1S/C12H23NO2/c1-3-6-12(14)15-10-11-7-5-8-13(4-2)9-11/h11H,3-10H2,1-2H3/t11-/m0/s1
• InChI Key： OFPQNOXJKBMDOE-NSHDSACASA-N
• SMILES： O(C(CCC)=O)C[C@@H]1CN(CC)CCC1

Computed Properties

• Exact Mass: 213.173
• Monoisotopic Mass: 213.173
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5A^2
• XLogP3: 2.1